Cas no 1378818-44-0 (2-Ethyl-4-fluoro-2,3-dihydro-1h-isoindol-1-one)

• Product Name: 2-Ethyl-4-fluoro-2,3-dihydro-1h-isoindol-1-one
• CAS No: 1378818-44-0
• MF: C₁₀H₁₀FNO
• MW: 179.190906047821
• CID: 5704948
• PubChem ID: 129916430
• Update Time: 2025-06-09

2-Ethyl-4-fluoro-2,3-dihydro-1h-isoindol-1-one Chemical and Physical Properties

Names and Identifiers

• SCHEMBL23350137
• 1378818-44-0
• EN300-790875
• 2-ETHYL-4-FLUORO-2,3-DIHYDRO-1H-ISOINDOL-1-ONE
• 1H-Isoindol-1-one, 2-ethyl-4-fluoro-2,3-dihydro-
• 2-Ethyl-4-fluoro-2,3-dihydro-1h-isoindol-1-one

• Inchi： 1S/C10H10FNO/c1-2-12-6-8-7(10(12)13)4-3-5-9(8)11/h3-5H,2,6H2,1H3
• InChI Key： XRFXUJFYCZJPNS-UHFFFAOYSA-N
• SMILES： FC1=CC=CC2C(N(CC)CC=21)=O

Computed Properties

• Exact Mass: 179.074642105g/mol
• Monoisotopic Mass: 179.074642105g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 20.3Ų

Experimental Properties

• Density: 1.211±0.06 g/cm3(Predicted)
• Boiling Point: 310.2±42.0 °C(Predicted)
• pka: -2.09±0.20(Predicted)

Additional information on 2-Ethyl-4-fluoro-2,3-dihydro-1h-isoindol-1-one

Introduction to 2-Ethyl-4-fluoro-2,3-dihydro-1H-isoindol-1-one (CAS No. 1378818-44-0)

2-Ethyl-4-fluoro-2,3-dihydro-1H-isoindol-1-one, identified by the chemical compound code CAS No. 1378818-44-0, is a heterocyclic organic molecule that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the isoindole class, a structural motif that is widely recognized for its biological activity and potential therapeutic applications. The presence of both ethyl and fluoro substituents in its molecular framework imparts unique electronic and steric properties, making it a promising candidate for further investigation in drug discovery and development.

The chemical structure of 2-Ethyl-4-fluoro-2,3-dihydro-1H-isoindol-1-one consists of a seven-membered aromatic ring system, which is fused with a lactam moiety. This configuration contributes to its stability and reactivity, enabling various chemical modifications that can be tailored for specific biological targets. The fluoro group at the 4-position is particularly noteworthy, as fluorine atoms are frequently incorporated into pharmaceuticals due to their ability to modulate metabolic pathways, enhance binding affinity, and improve pharmacokinetic profiles.

In recent years, there has been a growing interest in isoindole derivatives as scaffolds for developing novel therapeutic agents. Studies have demonstrated that these compounds exhibit a broad spectrum of biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The ethyl substituent at the 2-position further influences the molecule's interactions with biological targets, potentially enhancing its efficacy and selectivity. Researchers have explored various synthetic routes to optimize the production of 2-Ethyl-4-fluoro-2,3-dihydro-1H-isoindol-1-one, focusing on improving yield and purity while minimizing side reactions.

One of the most compelling aspects of 2-Ethyl-4-fluoro-2,3-dihydro-1H-isoindol-1-one is its potential application in the design of small-molecule inhibitors targeting enzyme-catalyzed reactions. Isoindole derivatives have been shown to interact with enzymes such as kinases and proteases by occupying specific binding pockets. The fluoro group's electron-withdrawing nature can strengthen these interactions by increasing the electrophilicity of key functional sites within the molecule. This property makes it an attractive candidate for developing drugs that require precise molecular recognition.

Recent advancements in computational chemistry have enabled more efficient virtual screening of compounds like 2-Ethyl-4-fluoro-2,3-dihydro-1H-isoindol-1-one against large databases of biological targets. Machine learning algorithms can predict binding affinities and identify promising candidates for experimental validation. These computational methods have accelerated the drug discovery process by reducing the time and resources required for hit identification and lead optimization.

The synthesis of 2-Ethyl-4-fluoro-2,3-dihydro-1H-isoindol-1-one involves multi-step organic transformations that require careful control of reaction conditions to achieve high regioselectivity and stereoselectivity. Common synthetic strategies include cyclization reactions followed by functional group interconversions. The introduction of the fluoro substituent often necessitates specialized reagents or catalytic systems to ensure high yields and minimal byproduct formation.

In conclusion, 2-Ethyl-4-fluoro-2,3-dihydro-1H_isoindol_1_one (CAS No. 1378818_44_0) represents a structurally intriguing compound with significant potential in pharmaceutical research. Its unique combination of substituents and functional groups makes it a versatile scaffold for developing novel therapeutic agents. As research in medicinal chemistry continues to evolve, compounds like this are expected to play a crucial role in addressing unmet medical needs through innovative drug design.